2,1,3-Benzoxadiazole-4-sulfonic acid, 7-fluoro-
Overview
Description
2,1,3-Benzoxadiazole-4-sulfonic acid, 7-fluoro-, also known as SBD-F, is a water-soluble bifunctional fluorogenic reagent . It is a thiol-reactive probe that has been used to quantify the levels of homocysteine, cysteine, and cysteamine in human plasma . SBD-F displays excitation/emission maxima of 380/515 nm, respectively .
Molecular Structure Analysis
The molecular formula of 2,1,3-Benzoxadiazole-4-sulfonic acid, 7-fluoro- is C6H2FN2O4S . The average mass is 235.193 Da and the monoisotopic mass is 235.006302 Da .Chemical Reactions Analysis
SBD-F is known to react with sulfhydryl groups to produce highly fluorescent compounds . This property is utilized in its application as a fluorogenic probe for the detection of thiols in biological specimens or proteins .Physical And Chemical Properties Analysis
SBD-F is a solid compound that is soluble in DMF, DMSO, and PBS (pH 7.2) . It has an emission maximum at 515 nm and an excitation maximum at 380 nm .properties
IUPAC Name |
7-fluoro-2,1,3-benzoxadiazole-4-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FN2O4S/c7-3-1-2-4(14(10,11)12)6-5(3)8-13-9-6/h1-2H,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXHVBQRYTWNRSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NON=C2C(=C1)S(=O)(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90276252 |
Source
|
| Record name | 2,1,3-Benzoxadiazole-4-sulfonic acid, 7-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90276252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,1,3-Benzoxadiazole-4-sulfonic acid, 7-fluoro- | |
CAS RN |
91575-54-1 |
Source
|
| Record name | 2,1,3-Benzoxadiazole-4-sulfonic acid, 7-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90276252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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